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Introduction for the Analyst
Welcome to the technical support guide for resolving interferences on Tungsten (W) isotopes

during Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) analysis. This guide is

designed for researchers and drug development professionals who require accurate and

precise tungsten quantification in potentially complex sample matrices.

A common point of confusion is the analysis of "W-19." Please note that naturally occurring

tungsten isotopes have atomic masses of 180, 182, 183, 184, and 186 amu. This guide will

address the common analytical challenges associated with these isotopes. The primary

challenge in tungsten analysis stems from direct isobaric (same mass) overlaps from elements

like Hafnium (Hf) and Osmium (Os), as well as polyatomic interferences originating from the

sample matrix and plasma gases.

This document provides a series of troubleshooting questions and detailed, field-proven

protocols to help you identify, understand, and resolve these interferences, ensuring the

integrity of your analytical data.

Frequently Asked Questions & Troubleshooting
Guides
Q1: I'm seeing unexpectedly high signals for my
tungsten isotopes, especially at mass 184 and 186. What
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is the likely cause?
A1: The most probable cause is direct isobaric interference from other elements present in your

sample.

Ions are separated in a mass spectrometer based on their mass-to-charge ratio (m/z). Isobaric

interferences occur when isotopes of different elements have the same nominal mass, causing

the instrument to detect them at the same position.[1][2] For tungsten, the most significant

isobaric interferences are from Hafnium (Hf), Osmium (Os), and to a lesser extent, Rhenium

(Re) and Tantalum (Ta).

Causality: If your samples contain geological materials, catalysts, or specialized alloys, the

presence of Hf and Os is highly probable. For example, ¹⁸⁴Hf is a direct isobaric overlap on

¹⁸⁴W, and ¹⁸⁶Os overlaps with ¹⁸⁶W. Since ¹⁸⁴W and ¹⁸⁶W are the two most abundant tungsten

isotopes, these interferences can severely bias your results.

Data Summary: Key Isobaric Interferences for Tungsten
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Tungsten
Isotope

Natural
Abundance
(%)

Interfering
Isotope

Natural
Abundance
(%)

Notes

¹⁸⁰W 0.12 ¹⁸⁰Hf 0.16

Interference from

¹⁸⁰Ta (0.012%) is

also possible but

often negligible.

¹⁸²W 26.50 ¹⁸²Hf (Extinct)

Generally

considered

interference-free

from direct

isobars.

¹⁸³W 14.31 ¹⁸³Ta (Radioactive)

Not a naturally

occurring

interference.

¹⁸⁴W 30.64 ¹⁸⁴Hf (Radioactive)

Major

interference is

from ¹⁸⁴Os

(0.02%).

¹⁸⁶W 28.43 ¹⁸⁶Os 1.59

This is a

significant and

common

interference.

Abundance data is sourced from IUPAC recommendations.

To confirm this, review the elemental composition of your samples. If Hf or Os are expected,

you must employ a correction strategy.

Q2: How can I correct for isobaric interferences without
advanced instrumentation?
A2: You can use a mathematical correction, also known as an Inter-element Correction

Equation (IEC).
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This is the most traditional method and can be effective if the interference is not

overwhelmingly large compared to the analyte signal.[2][3] The principle is to measure an

interference-free isotope of the interfering element and use the known natural isotopic

abundance ratio to calculate and subtract the signal of the interfering isotope from your

analyte's signal.[3]

Trustworthiness: This method's accuracy depends entirely on the stability of the instrument's

mass bias (how it measures one mass relative to another) and the consistency of the natural

isotopic abundance ratios. Always validate your correction by analyzing a known standard

containing both the analyte and the interferent.

Select Isotopes:

Analyte: ¹⁸⁶W

Interferent: ¹⁸⁶Os

Interferent Reference Isotope: ¹⁸⁹Os (This isotope is free from other isobaric overlaps).

Analyze a Single-Element Osmium Standard:

Prepare a pure Os standard (e.g., 1 µg/L) in the same acid matrix as your samples.

Analyze this standard and measure the counts per second (cps) for ¹⁸⁶Os and ¹⁸⁹Os.

Calculate the Correction Factor (CF):

CF = (Measured cps of ¹⁸⁶Os) / (Measured cps of ¹⁸⁹Os)

This factor represents the measured instrumental ratio and accounts for the specific mass

bias of your instrument at the time of analysis.

Analyze Samples and Standards:

During your analytical run, measure the signals for your tungsten isotope of interest (¹⁸⁶W)

and the interferent reference isotope (¹⁸⁹Os).

Apply the Correction Equation:
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The software can typically automate this, but the underlying calculation is:

Corrected ¹⁸⁶W cps = (Total Measured cps at m/z 186) - (Measured cps of ¹⁸⁹Os × CF)

Setup Phase

Analysis Phase

Calculation

1. Analyze pure Osmium
(Interferent) Standard

2. Measure signals at
 m/z 186 (¹⁸⁶Os) and m/z 189 (¹⁸⁹Os)

3. Calculate Correction Factor (CF):
 CF = [cps ¹⁸⁶Os] / [cps ¹⁸⁹Os]

6. Apply Correction:
Corrected W = [Total cps ¹⁸⁶] - ([cps ¹⁸⁹Os] * CF)

Use CF

4. Analyze Sample containing
 W and Os

5. Measure total signal at m/z 186
 and signal at m/z 189

Click to download full resolution via product page
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Caption: Workflow for setting up and applying an inter-element correction equation.

Q3: My samples have very high Hafnium content, and
mathematical correction is giving me poor precision.
What is a more robust solution?
A3: For severe interferences, using a Collision/Reaction Cell (CRC) is the superior instrumental

technique. Modern ICP-MS instruments are often equipped with a CRC (e.g., Agilent ORS,

Thermo Fisher QCell) that can remove interferences through controlled ion-molecule chemistry.

[4][5]

Expertise & Causality: A CRC is a chamber positioned before the main quadrupole analyzer. A

gas is introduced into this chamber.

Collision Mode (e.g., He): This mode primarily removes polyatomic interferences based on

size differences (Kinetic Energy Discrimination or KED). It is generally not effective for

isobaric interferences like Hf on W because the ions have nearly identical sizes and masses.

[6][7]

Reaction Mode (e.g., O₂, NH₃): This mode uses reactive gases that selectively react with

either the analyte or the interferent, changing its mass.[6][7] This allows the new product ion

(or the unreacted original ion) to be measured at a different, interference-free mass.

For the W/Hf overlap, we can exploit the different reactivities of W⁺ and Hf⁺ with oxygen. A

particularly powerful implementation of this is Tandem Mass Spectrometry (ICP-MS/MS), which

uses a quadrupole before the cell (Q1) to control which ions enter, preventing unwanted side

reactions from other matrix components.[5][8]

This protocol assumes an ICP-MS/MS instrument (e.g., Agilent 8900, Thermo Fisher iCAP TQ).

Set Q1 (First Quadrupole):

Configure Q1 to only allow ions with m/z = 184 to pass into the reaction cell. This isolates

the ¹⁸⁴W⁺ and ¹⁸⁴Hf⁺ ions from the rest of the ion beam.

Introduce Reaction Gas:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.thermofisher.com/sg/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/trace-elemental-analysis-tea-information/inductively-coupled-plasma-mass-spectrometry-icp-ms-information/icp-ms-sample-preparation.html
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/appcompendium_icp_qqq_5991_2802en_us_agilent_176df9829b/appcompendium_icp-qqq-5991-2802en-us-agilent.pdf
https://www.thermofisher.com/blog/analyteguru/an-icp-ms-expedition-through-the-elements-part-4/
https://www.agilent.com/cs/library/applications/5991-6406EN_AppNote_ICP-MS_MS-7900_mining.pdf
https://www.thermofisher.com/blog/analyteguru/an-icp-ms-expedition-through-the-elements-part-4/
https://www.agilent.com/cs/library/applications/5991-6406EN_AppNote_ICP-MS_MS-7900_mining.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/appcompendium_icp_qqq_5991_2802en_us_agilent_176df9829b/appcompendium_icp-qqq-5991-2802en-us-agilent.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/brochures/xx-44465-icp-ms-elemental-guide-method-development-xx44465-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduce oxygen (O₂) into the collision/reaction cell. A typical starting flow rate is 0.3-0.5

mL/min. This must be optimized for your specific instrument and matrix.

Promote Ion-Molecule Reaction:

Inside the cell, Tungsten ions react efficiently with oxygen to form oxide product ions,

primarily ¹⁸⁴W¹⁶O⁺ at m/z 200.

Hafnium is significantly less reactive with O₂ under these conditions.

Reaction: ¹⁸⁴W⁺ + O₂ → ¹⁸⁴W¹⁶O⁺ + O

Set Q2 (Second Quadrupole):

Configure Q2 to only allow ions with m/z = 200 to pass to the detector.

Detection:

The detector now measures the signal from ¹⁸⁴W¹⁶O⁺ at m/z 200, which is free from the

original ¹⁸⁴Hf⁺ interference.

Q1 (Filter) Q2 (Reaction Cell)

Q3 (Analyzer)

¹⁸⁴W⁺

¹⁸⁴Hf⁺
Matrix⁺

Set to m/z 184 ¹⁸⁴W⁺

¹⁸⁴Hf⁺ Inject O₂ GasOnly m/z 184 enters ¹⁸⁴W¹⁶O⁺ (m/z 200)
¹⁸⁴Hf⁺ (unreacted) Set to m/z 200Reaction products enter Detector Measures

¹⁸⁴W¹⁶O⁺

Click to download full resolution via product page

Caption: Schematic of Tandem MS (ICP-MS/MS) resolving Hf interference on W.
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Q4: Can High-Resolution ICP-MS resolve these
interferences?
A4: In theory, yes, but in practice, it is often not feasible for W-Hf and W-Os overlaps.

High-Resolution ICP-MS (HR-ICP-MS), typically using a double-focusing magnetic sector, can

physically separate ions with very small mass differences.[9] However, the mass difference

between the key tungsten isobars is extremely small, requiring very high resolving power (R =

m/Δm).

Data Summary: Required Resolution for W Isobars

Isobaric Pair
Mass of
Isotope 1
(amu)

Mass of
Isotope 2
(amu)

Mass
Difference
(amu)

Required
Resolution (R)

¹⁸⁴W / ¹⁸⁴Os 183.950931 183.952489 0.001558 ~118,000

¹⁸⁶W / ¹⁸⁶Os 185.954364 185.953838 0.000526 ~353,000

Most commercially available HR-ICP-MS instruments have a maximum practical resolution of

around 10,000. As shown, the resolution required to separate these isobars is more than an

order of magnitude higher, making this approach unsuitable for this specific problem.[10] HR-

ICP-MS is, however, very effective for separating atomic ions from polyatomic interferences

(e.g., ⁵⁶Fe⁺ from ⁴⁰Ar¹⁶O⁺).

Q5: Is it possible to chemically remove the interfering
element before analysis?
A5: Yes, chemical separation is a powerful, albeit labor-intensive, option for achieving the

highest accuracy, especially for isotope ratio studies.

If your analytical goal requires the highest possible data quality, removing the interfering matrix

element (e.g., Hf) prior to ICP-MS analysis can eliminate the interference problem at its source.

[11][12] This is common in geochronology and cosmochemistry.[13] Methods include solvent

extraction and chromatography.
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This is a generalized workflow based on established procedures.[11][14][15] It requires a

chemistry lab equipped for handling strong acids.

Sample Digestion:

Digest the solid sample completely. For geological or alloy matrices containing tungsten,

this often requires a mixture of hydrofluoric (HF) and nitric (HNO₃) acids in a closed

vessel.[4][16]

Column Preparation:

Use an extraction chromatography resin designed to retain specific elements. For

example, LN Resin is often used in these applications.[11][14]

Pre-condition the column with the appropriate acid matrix as recommended by the

manufacturer.

Sample Loading and Elution:

Load the digested sample solution onto the column.

Wash the column with a specific acid mixture (e.g., a combination of HCl and HF) that will

elute tungsten while the hafnium remains bound to the resin.

Collect the tungsten-containing fraction.

Verification:

Analyze the collected "clean" tungsten fraction by ICP-MS. Monitor for hafnium isotopes

(e.g., ¹⁷⁷Hf, ¹⁷⁸Hf) to confirm that the separation was successful. The Hf signal should be

at or near background levels.

This approach provides an interference-free solution for analysis but requires significant

method development and validation to ensure complete separation and quantitative recovery of

tungsten.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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